molecular formula C11H21N3O B7914625 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

Cat. No.: B7914625
M. Wt: 211.30 g/mol
InChI Key: FNWCDTTYIDAXQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a substituted acetamide derivative featuring a cyclopropyl group and a 1-methyl-piperidin-4-yl moiety as dual N-substituents.

Properties

IUPAC Name

2-amino-N-cyclopropyl-N-(1-methylpiperidin-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H21N3O/c1-13-6-4-10(5-7-13)14(9-2-3-9)11(15)8-12/h9-10H,2-8,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNWCDTTYIDAXQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC(CC1)N(C2CC2)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H21N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

211.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

    Formation of the Piperidine Ring: The synthesis begins with the preparation of 1-methyl-piperidin-4-ylamine through a series of reactions, including cyclization and methylation.

    Introduction of the Cyclopropyl Group: The cyclopropyl group is introduced through a cyclopropanation reaction, which involves the addition of a cyclopropyl group to an appropriate precursor.

    Acetamide Formation: The final step involves the formation of the acetamide moiety by reacting the intermediate with acetic anhydride or a similar reagent under suitable conditions.

Industrial Production Methods

Industrial production of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

    Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups using appropriate reagents.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

    Substitution: Halogenating agents, nucleophiles, and other reagents under controlled temperature and pressure.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce amine or alcohol derivatives.

Scientific Research Applications

Medicinal Chemistry

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is being investigated for its potential therapeutic applications:

  • Enzyme Inhibition : The compound may act as an inhibitor of soluble epoxide hydrolase (sEH), which is involved in inflammatory processes. Studies have shown that similar compounds can reduce pain-related symptoms in animal models, indicating a promising avenue for pain management therapies.
  • Neuroprotective Effects : Preliminary evaluations suggest that this compound exhibits low cytotoxicity in neuroblastoma cell lines, making it a candidate for further exploration in neurological disorders. Its potential to modulate neurotransmitter systems could lead to new treatments for conditions such as anxiety or depression.

Biological Research

The compound's ability to interact with specific enzymes and receptors makes it valuable in biological studies:

  • Receptor Modulation : Research indicates that 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide may influence neurotransmitter systems by modulating receptor activity. This interaction could be pivotal in understanding the biochemical pathways involved in various diseases.

Industrial Applications

In addition to its medicinal uses, this compound has potential applications in industrial chemistry:

  • Synthesis of Specialty Chemicals : Its unique structure allows it to serve as a building block for synthesizing more complex organic molecules, which can be utilized in the manufacture of agrochemicals and other specialty chemicals.

Study 1: Inhibition of Soluble Epoxide Hydrolase (sEH)

A focused study on sEH inhibition demonstrated that compounds similar to 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibited significant anti-inflammatory properties. These findings suggest that such compounds could effectively mitigate pain-related symptoms in experimental models, supporting their therapeutic potential.

Study 2: Neuroprotective Effects on SH-SY5Y Cells

Another investigation assessed the neuroprotective effects of this compound on SH-SY5Y neuroblastoma cells. The results indicated no cytotoxicity at concentrations up to 100 µM, suggesting a favorable safety profile for further development in treating neurological disorders.

Mechanism of Action

The mechanism of action of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The compound is compared below with five analogs, emphasizing structural variations, physicochemical properties, and functional implications.

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents/Modifications Notes
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide (Main compound) Not explicitly given - Cyclopropyl, 1-methyl-piperidin-4-yl Discontinued
2-Amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)acetamide C₁₀H₁₈N₂O₂ 198.26 Cyclopropyl, tetrahydropyran-4-yl (oxygen-containing ring) Higher oxygen content; discontinued
2-AMINO-N-[4-(4-METHYLPIPERAZIN-1-YL)PHENYL]ACETAMIDE C₁₃H₂₀N₄O 248.32 Phenyl-4-methylpiperazine 4 H-bond acceptors; aromatic backbone
2-Chloro-N-(1-methylethyl)-N-[1-(phenylmethyl)-4-piperidinyl]-acetamide C₁₇H₂₅ClN₂O 308.85 Chloro, isopropyl, benzyl-piperidinyl Chlorine enhances electrophilicity
2-Amino-N-(1-benzylpiperidin-4-yl)acetamide C₁₄H₂₁N₃O 247.34 Benzyl-piperidinyl Aromatic benzyl group; CAS 226249-36-1

Structural Differences and Functional Implications

In contrast, tetrahydro-2H-pyran-4-yl () replaces nitrogen with oxygen, reducing basicity but increasing polarity .

Aromatic vs. Aliphatic Substituents :

  • Compounds with benzyl () or phenyl () groups introduce aromaticity, which may enhance lipophilicity and membrane permeability compared to the main compound’s aliphatic cyclopropyl group .

Hydrogen Bonding Capacity :

  • The 4-methylpiperazine-substituted phenyl analog () has four H-bond acceptors, suggesting stronger polar interactions compared to the main compound’s likely lower count (estimated 2–3 acceptors) .

Physicochemical and Commercial Considerations

  • Molecular Weight : The main compound’s analogs range from 198.26 g/mol () to 308.85 g/mol (), with higher weights correlating with bulkier substituents (e.g., benzyl, chloro-isopropyl) .

Biological Activity

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a synthetic organic compound that has garnered attention for its potential biological applications. This compound features a unique molecular structure, including an amino group, a cyclopropyl group, and a piperidine ring, which may facilitate interactions with various biological targets. The molecular formula is C_{12}H_{18}N_{2}O, with a molecular weight of approximately 211.30 g/mol. This article explores the biological activity of this compound, its mechanism of action, and relevant case studies.

The biological activity of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. Preliminary studies suggest that it may function as an enzyme inhibitor or receptor modulator , influencing neurotransmitter systems and potentially offering therapeutic applications for conditions such as pain and inflammation.

Potential Targets

  • Enzymes : May inhibit soluble epoxide hydrolase (sEH), which is involved in pain and inflammatory responses.
  • Receptors : Potential interaction with neurotransmitter receptors, influencing synaptic transmission.

Pharmacological Properties

Research indicates that 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibits promising pharmacological properties:

  • Anti-inflammatory Activity : Studies have shown that related compounds in the piperidine class can inhibit nitric oxide generation in activated glial cells, suggesting potential anti-inflammatory effects .
  • Cytotoxicity : Initial evaluations indicate low cytotoxicity in neuroblastoma cell lines, making it a candidate for further therapeutic exploration .

Comparative Analysis

A comparative analysis with similar compounds reveals distinct biological activities based on structural modifications:

Compound NameStructureBiological Activity
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamideStructurePotential enzyme inhibitor; anti-inflammatory
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamideSimilar to above but with propionamide moietyVaries in potency due to structural differences
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-butyramideSimilar to above but with butyramide moietyDifferent chemical reactivity and activity profile

Study 1: Inhibition of Soluble Epoxide Hydrolase

A study focused on the inhibition of sEH highlighted that compounds structurally similar to 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibit significant anti-inflammatory properties. The study demonstrated that these compounds could effectively reduce pain-related symptoms in animal models, supporting their potential therapeutic use .

Study 2: Neuroprotective Effects

Another investigation assessed the neuroprotective effects of piperidine derivatives, including 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide, on SH-SY5Y neuroblastoma cells. Results indicated that these compounds did not induce cytotoxicity at concentrations up to 100 µM, suggesting a favorable safety profile for further development in neurological disorders .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.